4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one

• IUPAC Name: 4-benzoyl-7-methyl-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C23H20N2O2/c1-16-12-13-20-19(14-16)22(17-8-4-2-5-9-17)25(15-21(26)24-20)23(27)18-10-6-3-7-11-18/h2-14,22H,15H2,1H3,(H,24,26)
• InChI Key: BROWXECNRZHONR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)CN(C2C3=CC=CC=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C23H20N2O2
• Molecular Weight: 356.4 g/mol

Description

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one, also known as Ro5-4864, is a synthetic compound that belongs to the benzodiazepine family. It was first synthesized in the 1970s and has been extensively studied for its potential applications in scientific research. Ro5-4864 has been found to have a number of interesting properties that make it useful for a variety of different applications.

Mechanism of Action

The mechanism of action of 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one is complex and not fully understood. It is known to bind to the peripheral benzodiazepine receptor (PBR), which is found in a variety of different tissues throughout the body. This binding has been found to have a number of interesting effects on the body, including reducing inflammation, promoting neuroprotection, and reducing anxiety.
Biochemical and Physiological Effects:
4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has a number of interesting biochemical and physiological effects. It has been found to reduce inflammation in a variety of different tissues, including the brain. It has also been found to promote neuroprotection, which may make it useful for treating a variety of different neurological disorders. 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has also been found to reduce anxiety in animal models, although its effects on humans are not yet fully understood.

Advantages and Limitations for Lab Experiments

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it readily available for research purposes. It also has a number of interesting properties that make it useful for a variety of different applications. One limitation is that its effects on humans are not yet fully understood, which makes it difficult to use in clinical studies.

Future Directions

There are a number of different future directions that could be explored in relation to 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one. One potential area of research is in the field of neuroprotection. 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has been found to promote neuroprotection in animal models, which suggests that it may be useful for treating a variety of different neurological disorders. Another potential area of research is in the field of anxiety disorders. 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has been found to reduce anxiety in animal models, which suggests that it may be useful for treating anxiety disorders in humans. Finally, 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one could be explored as a potential treatment for inflammation-related disorders, such as rheumatoid arthritis or multiple sclerosis.

Synthesis Methods

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one can be synthesized using a number of different methods. One common approach is to start with the compound 7-amino-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one and then react it with benzoyl chloride to form the desired product. This reaction can be carried out using a variety of different solvents and catalysts, depending on the specific conditions required.

Scientific Research Applications

4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has been extensively studied for its potential applications in scientific research. It has been found to have a number of interesting properties that make it useful for a variety of different applications. One of the key areas where 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one has been studied is in the field of neuroscience. Researchers have found that 4-benzoyl-7-methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,4-benzodiazepin-2-one can bind to a specific subtype of the GABA-A receptor, known as the peripheral benzodiazepine receptor (PBR). This binding has been found to have a number of interesting effects on the brain, including reducing anxiety and promoting neuroprotection.